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Introduction

Folcysteine (CAS No. 8064-47-9) is a compound that has garnered interest in various
scientific fields, from agriculture to medicine. Itis a 1.1 combination of folic acid and (R)-3-
acetylthiazolidine-4-carboxylic acid, a cysteine derivative.[1] This guide provides a
comprehensive overview of the chemical structure, properties, and known biological activities
of Folcysteine, with a focus on its potential mechanisms of action based on the activities of its
constituent molecules.

Chemical Structure and Properties

Folcysteine is the result of the association between folic acid, a B vitamin essential for
numerous metabolic processes, and a sulfur-containing amino acid derivative. The IUPAC
name for Folcysteine is (4-(((2-amino-4-oxo-3,4-dihydropteridin-6-yl)methyl)amino)benzoyl)-L-
glutamic acid compound with (R)-3-acetylthiazolidine-4-carboxylic acid (1:1).[1]

The individual structures of folic acid and (R)-3-acetylthiazolidine-4-carboxylic acid are
presented below.

Figure 1: Chemical Structures of Folcysteine Components
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Caption: Chemical structures of Folic Acid and (R)-3-acetylthiazolidine-4-carboxylic acid.

A summary of the key chemical and physical properties of Folcysteine is provided in the table
below. Note that there is some variability in the reported molecular formula and weight in
commercial sources. The data presented here is based on the most consistent information

available.
Property Value Source
CAS Number 8064-47-9 [1][2]13]
Molecular Formula C25H28N809S [11[3]
Molecular Weight 616.61 g/mol [1][3]
] No specific color information
Appearance Solid )
available
154 °C (Note: This may refer to
Melting Point a component or a specific [2]
formulation)
Synonyms Ergostim, FOP [1]

Biological Activities and Potential Applications

Folcysteine is described as a cysteine derivative with a range of potential biological activities,
largely extrapolated from the known functions of its components.
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o Potential Antitumor Agent: It is suggested to have potential as an antitumor agent, likely
linked to the role of folate in DNA synthesis and repair.[1]

» DNA Synthesis and Repair: As a source of folate, it is considered a vitamin needed to
synthesize and repair DNA, and to methylate DNA.[1]

o Cofactor in Biological Reactions: It is also thought to act as a cofactor in biological reactions
that involve folate.[1]

e Plant Biostimulant: In agriculture, Folcysteine is used to promote plant growth.[4][5]

o Postharvest Preservation: Studies have indicated that Folcysteine application may delay the
deterioration of fruit after harvesting.

» Revitalizing and Anti-toxic Effects: A combination of thiazolidine-4-carboxylic acid and folic
acid, referred to as 'Folcysteine’, has been reported to have revitalizing effects on age-
related biochemical variables and anti-toxic effects, particularly on the liver.[6]

Potential Signaling Pathways

Direct studies on the signaling pathways modulated by Folcysteine are not readily available.
However, based on the well-documented roles of folic acid and cysteine, we can infer potential
mechanisms of action.

Folic Acid-Mediated Signaling

Folic acid, upon binding to the folate receptor alpha (FRa), can activate several downstream
signaling pathways that are crucial for cell proliferation, survival, and differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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